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Compound of Interest

Compound Name: Methyl propionate

Cat. No.: B153301 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

methyl propionate, with a specific focus on its boiling point. The information is curated for

professionals in research, scientific, and drug development fields, presenting quantitative data

in a structured format, outlining experimental methodologies, and providing a visual

representation of a key experimental workflow.

Methyl propionate (also known as methyl propanoate) is an organic compound with the

chemical formula CH₃CH₂COOCH₃.[1] It is a colorless liquid recognized by its characteristic

fruity, rum-like odor.[1][2] This ester finds application as a solvent for cellulose nitrate and

lacquers and serves as a raw material in the manufacturing of paints, varnishes, and other

chemicals, including methyl methacrylate.[1] Its aromatic properties also lead to its use in

fragrances and flavorings.[1][3]

Core Physical Properties
The physical characteristics of methyl propionate are crucial for its handling, application, and

safety in a laboratory and industrial setting. A summary of these properties is presented below.

Table 1: Key Physical Properties of Methyl Propionate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b153301?utm_src=pdf-interest
https://www.benchchem.com/product/b153301?utm_src=pdf-body
https://www.benchchem.com/product/b153301?utm_src=pdf-body
https://en.wikipedia.org/wiki/Methyl_propionate
https://en.wikipedia.org/wiki/Methyl_propionate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8230902.htm
https://en.wikipedia.org/wiki/Methyl_propionate
https://en.wikipedia.org/wiki/Methyl_propionate
https://m.chemicalbook.com/ProductChemicalPropertiesCB8230902_EN.htm
https://www.benchchem.com/product/b153301?utm_src=pdf-body
https://www.benchchem.com/product/b153301?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153301?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Notes Source(s)

Boiling Point
79.7 °C to 80 °C at

760 mmHg

The temperature at

which the vapor

pressure of the liquid

equals the pressure

surrounding the liquid

and the liquid changes

into a vapor.

[1][4][5]

Melting Point -88 °C to -87 °C

The temperature at

which a solid

becomes a liquid at

atmospheric pressure.

[1][5][6]

Density
0.915 g/mL at 20-25

°C

The mass of a

substance per unit

volume.

[1][2][6]

Molar Mass 88.106 g·mol⁻¹
The mass of one mole

of a substance.
[1]

Vapor Pressure
40 mmHg at 11 °C; 84

mmHg at 25 °C

The pressure exerted

by a vapor in

thermodynamic

equilibrium with its

condensed phases at

a given temperature.

[3][4]

Flash Point -2 °C (28 °F)

The lowest

temperature at which

vapors of a volatile

material will ignite,

when given an ignition

source.

[1][5]

Solubility in Water 72 g/L at 20 °C

The ability of a

substance to dissolve

in a solvent.

[1]
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Refractive Index
1.376 to 1.3775 at 20

°C

A dimensionless

number that describes

how fast light travels

through the material.

[4][5][6]

Vapor Density 3.03 (relative to air)

The density of a vapor

in relation to that of

air.

[7]

Experimental Protocols: Determination of Boiling
Point
The boiling point of a liquid is a fundamental physical property that is determined

experimentally. The following protocol outlines a standard laboratory method for the

determination of the boiling point of a substance like methyl propionate.

Objective: To determine the atmospheric boiling point of methyl propionate using the

distillation method.

Materials and Apparatus:

A sample of pure methyl propionate (≥98%)

Distillation flask

Condenser

Thermometer (calibrated)

Heating mantle or water bath

Boiling chips

Receiving flask

Clamps and stands
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Procedure:

Apparatus Setup: Assemble the distillation apparatus in a fume hood. The distillation flask is

filled with a sample of methyl propionate and a few boiling chips to ensure smooth boiling.

The thermometer is positioned so that the top of the bulb is level with the bottom of the side

arm of the distillation flask. The condenser is connected to the distillation flask and a

receiving flask is placed at the outlet of the condenser.

Heating: The distillation flask is gently heated. As the liquid is heated, the vapor pressure

increases.

Boiling and Condensation: When the vapor pressure of the methyl propionate equals the

atmospheric pressure, the liquid begins to boil. The vapor rises, passes into the condenser,

where it is cooled by circulating water, and condenses back into a liquid.

Temperature Reading: The temperature of the vapor is recorded from the thermometer. The

boiling point is the temperature at which the vapor and liquid are in equilibrium, and this is

indicated by a stable temperature reading on the thermometer as the liquid condenses.

Data Collection: The temperature is recorded at regular intervals. The boiling point is the

constant temperature observed during the distillation of the pure liquid.

Safety Precautions: Methyl propionate is a highly flammable liquid and vapor.[8] The

experiment should be conducted in a well-ventilated area, away from open flames or sparks.

Appropriate personal protective equipment, including safety goggles and gloves, should be

worn.[9]

Workflow for Boiling Point Determination
The logical flow of the experimental determination of a boiling point can be visualized as

follows:
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Apparatus Setup Experimental Process Result

Fill distillation flask with methyl propionate and boiling chips Assemble distillation apparatus Position thermometer correctly Gently heat the flaskStart Heating Observe for boiling and condensation Record stable vapor temperature Constant temperature is the boiling pointObtain Result

Click to download full resolution via product page

Caption: Workflow for the experimental determination of boiling point.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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